Cas no 19578-76-8 (Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-)

Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)- structure
19578-76-8 structure
Product Name:Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-
CAS No:19578-76-8
MF:C16H18O
MW:226.313524723053
CID:1388060
PubChem ID:563476
Update Time:2025-04-20

Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-
    • 1,3,5-trimethyl-2-phenylmethoxybenzene
    • Benzylmesityl ether
    • 1,3,5-Trimethyl-2-(phenylmethoxy)benzene
    • 2-(Benzyloxy)-1,3,5-trimethylbenzene #
    • 2-(Benzyloxy)-1,3,5-trimethylbenzene
    • LRDRIZQHBIVHEQ-UHFFFAOYSA-N
    • 19578-76-8
    • DTXSID40340311
    • SCHEMBL10481838
    • Inchi: 1S/C16H18O/c1-12-9-13(2)16(14(3)10-12)17-11-15-7-5-4-6-8-15/h4-10H,11H2,1-3H3
    • InChI Key: LRDRIZQHBIVHEQ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 226.13584
  • Monoisotopic Mass: 226.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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